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Abstract

(3-Aminopropyl)glycine, with the Chemical Abstracts Service (CAS) number 2875-41-4, is a
glycine derivative that holds potential for various applications in research and development.
This technical guide provides a comprehensive overview of its chemical and physical
properties, along with available safety information. At present, detailed biological activity,
specific mechanisms of action, and established experimental protocols for this compound are
not extensively documented in publicly available scientific literature. This document serves as a
foundational resource, summarizing the existing knowledge and identifying areas for future
investigation.

Chemical and Physical Properties

(3-Aminopropyl)glycine, also known by its IUPAC name 2-(3-aminopropylamino)acetic acid,
possesses a molecular formula of C5SH12N202 and a molecular weight of 132.16 g/mol .[1] A
summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of (3-Aminopropyl)glycine
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Property Value Source
CAS Number 2875-41-4 [1]
IUPAC Name ai;:(iz-aminopropylamino)acetic o
Molecular Formula C5H12N202 [1]
Molecular Weight 132.16 g/mol [1]
Boiling Point 287.8 £ 20.0 °C at 760 mmHg

Physical Form

Solid

Typically 295% (commercial

Purity
grade)

Storage Temperature 4°C
XLogP3 -3.5 [1]
Hydrogen Bond Donor Count 3 [1]
Hydrogen Bond Acceptor

yarog p 4 [1]
Count
Rotatable Bond Count 4 [1]

Synthesis

A detailed, peer-reviewed synthesis protocol specifically for (3-Aminopropyl)glycine is not

readily available in the current body of scientific literature. However, general methods for the

synthesis of N-substituted amino acids can be conceptually applied. One plausible, though

unverified, approach is illustrated in the logical workflow below. This diagram represents a

hypothetical synthetic route and should not be considered an established experimental

protocol.
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Starting Materials

Protected Glycine Derivative (e.g., Ethyl Bromoacetate)

3-Aminopropan-1-ol

Reaction Steps

Protection of Amine in 3-Aminopropan-1-ol

Oxidation of Alcohol to Carboxylic Acid

Coupling with Glycine Derivative

Deprotection

Final Rroduct

(3-Aminopropyl)glycine

Click to download full resolution via product page

Caption: Hypothetical synthesis workflow for (3-Aminopropyl)glycine.

Biological Activity and Mechanism of Action

Currently, there is a notable absence of specific data regarding the biological activity and
mechanism of action of (3-Aminopropyl)glycine in peer-reviewed literature. While it is a
derivative of glycine, an important neurotransmitter and metabolic precursor, one cannot
directly extrapolate the biological functions of glycine to this modified structure.[2]
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Some commercial suppliers note that amino acid derivatives, in a very general sense, have
been explored as ergogenic supplements, potentially influencing anabolic hormone secretion
and providing fuel during exercise.[2] However, no specific studies were found to substantiate
these claims for (3-Aminopropyl)glycine.

A study on a more complex, structurally related compound, N'-(3-Aminopropyl)-N-(3'-
(carbamoyl cholesteryl) propyl)-glycine amide, has shown its utility in forming liposomes for
gene delivery. This suggests a potential application for derivatives of (3-Aminopropyl)glycine
in the field of drug delivery, though this is not a direct biological activity of the core molecule
itself.

Further research, including in vitro and in vivo studies, is required to elucidate the specific
biological targets, efficacy, and potential therapeutic applications of (3-Aminopropyl)glycine.

Experimental Protocols

The lack of published research on the specific biological effects of (3-Aminopropyl)glycine
means there are no established, detailed experimental protocols available for this compound.
For researchers interested in investigating this molecule, a logical experimental workflow would
involve a series of screening and characterization assays.
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Initial Screening

Cytotoxicity Assays (e.g., MTT, LDH) Receptor Binding Assays (e.g., for Glycine Receptors)
Functiongl Assays
Enzyme Inhibition/Activation Assays
y

Gignaling Pathway Analysis (e.g., Western Blot for p-ERKD Gene Expression Analysis (e.g., gPCR, RNA-se@

Cell-based Functional Assays (e.g., Calcium Imaging, Reporter Gene Assays)

Mechanistic Studies

n Vivo Validation

Animal Model of Disease

Click to download full resolution via product page
Caption: Logical workflow for investigating the biological activity of (3-Aminopropyl)glycine.

Safety Information

Based on commercially available safety data sheets, (3-Aminopropyl)glycine is associated
with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Standard precautionary measures should be taken when handling this compound, including the
use of personal protective equipment such as gloves, safety glasses, and a lab coat. Work
should be conducted in a well-ventilated area.

Conclusion and Future Directions

(3-Aminopropyl)glycine (CAS 2875-41-4) is a chemical compound with well-defined physical
and chemical properties but limited available biological data. The information presented in this
guide is based on data from chemical databases and supplier information. There is a clear
need for further research to understand the synthesis, biological activity, and potential
applications of this molecule. Future studies should focus on establishing a reliable synthesis
protocol, screening for biological activity across various targets, and elucidating any relevant
mechanisms of action. Such research will be crucial in determining the potential of (3-
Aminopropyl)glycine in drug development and other scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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